Cas no 438244-27-0 (6-Oxo Norethindrone Acetate)

• Product Name: 6-Oxo Norethindrone Acetate
• CAS No: 438244-27-0
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• CID: 1060316
• PubChem ID: 11428188
• Update Time: 2025-04-20

6-Oxo Norethindrone Acetate Chemical and Physical Properties

Names and Identifiers

• 6-Oxo Norethindrone Acetate
• [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3,6-dioxo-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 6-Oxo Norethindrone
• 6-Ketonorethindrone Acetate
• 3,6-Dioxo-19-nor-17alpha-pregn-4-en-20-yn-17-yl Acetate (6-Ketonorethisterone Acetate)
• Norethisterone acetate impurity G [EP]
• 6-Keto Norethindrone Acetate
• NORETHISTERONE ACETATE IMPURITY G [EP IMPURITY]
• Norethisterone Acetate Imp. G (EP); 3,6-Dioxo-19-nor-17alpha-pregn-4-en-20-yn-17-yl Acetate; 6-Ketonorethisterone Acetate; Norethisterone Acetate Impurity G
• 19-Norpregn-4-en-20-yne-3,6-dione, 17-(acetyloxy)-, (17alpha)-
• 19-NORPREGN-4-EN-20-YNE-3,6-DIONE, 17-(ACETYLOXY)-, (17.ALPHA.)-
• AKOS032958258
• 6-ketonorethisteronacetat
• UNII-W7SN766M6T
• DTXSID90465624
• 17?-Acetoxy-19-nor-17?-pregn-4-en-20-yn-3,6-dione
• A)-
• ((8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methyl-3,6-dioxo-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta(a)phenanthren-17-yl)acetate
• 438244-27-0
• W7SN766M6T
• 19-NOrpregn-4-en-20-yne-3,6-dione, 17-(acetyloxy)-, (17

• Inchi： 1S/C22H26O4/c1-4-22(26-13(2)23)10-8-19-17-12-20(25)18-11-14(24)5-6-15(18)16(17)7-9-21(19,22)3/h1,11,15-17,19H,5-10,12H2,2-3H3/t15-,16-,17-,19+,21+,22+/m1/s1
• InChI Key： VWZKIXMSPWEBCV-KYPKCDLESA-N
• SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CC(C4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 354.18300
• Monoisotopic Mass: 354.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Melting Point: 165 °C - 167 °C
• Solubility: Chloroform (Slightly)
• PSA: 60.44000
• LogP: 3.24230

6-Oxo Norethindrone Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator